Cas no 93319-65-4 (Pyridazin-3-ylmethanamine)

Pyridazin-3-ylmethanamine structure
Pyridazin-3-ylmethanamine structure
Product Name:Pyridazin-3-ylmethanamine
CAS No:93319-65-4
MF:C5H7N3
MW:109.129180192947
MDL:MFCD05664656
CID:61621
PubChem ID:22639518
Update Time:2024-10-26

Pyridazin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • Pyridazin-3-ylmethanamine
    • 3-Aminomethylpyridazine
    • 3-Pyridazinemethanamine
    • ISOQUINOLINE-5-CARBOXALDEHYDE
    • 3-PYRIDAZINYLMETHYLAMINE
    • (pyridazin-3-yl)methanamine
    • (Pyridazin-3-yl)methylamine
    • 3-pyridazinylmethanamine
    • (pyridazin-3-ylmethyl)amine
    • 1-(Pyridazin-3-yl)methanamine
    • BCPGZEVUJXKIHK-UHFFFAOYSA-N
    • BCP04627
    • 3-Aminomethylpyridazine, AldrichCPR
    • 5795AC
    • PB29341
    • ST1130879
    • AB1011610
    • 3-(Aminomethyl)pyridazine
    • [(Pyridazin-3-yl)methyl]amine
    • F2147-1583
    • MFCD05664656
    • SCHEMBL245236
    • DB-028578
    • BS-12961
    • P15536
    • J-511695
    • CHEMBL4553514
    • 93319-65-4
    • EN300-179791
    • CS-W006277
    • AKOS006292177
    • DTXSID00627216
    • Z1198165902
    • SY019901
    • MDL: MFCD05664656
    • Inchi: 1S/C5H7N3/c6-4-5-2-1-3-7-8-5/h1-3H,4,6H2
    • InChI Key: BCPGZEVUJXKIHK-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(CN)N=1

Computed Properties

  • Exact Mass: 109.06400
  • Monoisotopic Mass: 109.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 64.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Boiling Point: 290.5℃ at 760 mmHg
  • PSA: 51.80000
  • LogP: 0.63560

Pyridazin-3-ylmethanamine Security Information

  • Hazard Category Code: 25
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • Risk Phrases:R34

Pyridazin-3-ylmethanamine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Pyridazin-3-ylmethanamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  1 h, rt
Reference
Synthesis and structure-activity relationships of amide derivatives of (4,4-difluoro-1,2,3,4-tetrahydro-5H-1-benzazepin-5-ylidene)acetic acid as selective arginine vasopressin V2 receptor agonists
Tsukamoto, Issei; Koshio, Hiroyuki; Kuramochi, Takahiro; Saitoh, Chikashi; Yanai-Inamura, Hiroko; et al, Bioorganic & Medicinal Chemistry, 2009, 17(8), 3130-3141

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Nickel Solvents: Methanol ;  60 psi, 40 °C
Reference
Preparation of arylsulfonyl-substituted indoles as CB1 receptor modulators
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
(Pyridylaminoalkylamino)thiadiazoles as histamine H1 antagonists
, European Patent Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  overnight, rt
Reference
Preparation of purinamine compounds treatment of neurodegenerative and mitochondrial disease
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  1 h, reflux; reflux → rt
Reference
Heterocyclic compounds as stearoyl-CoA desaturase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Preparation of indoylmethanamine derivatives and analogs for use as lysyl oxidase-like 2 inhibitors
, World Intellectual Property Organization, , ,

Pyridazin-3-ylmethanamine Raw materials

Pyridazin-3-ylmethanamine Preparation Products

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